![molecular formula C20H27FN2O2 B4842484 N-cycloheptyl-1-(3-fluorobenzoyl)-4-piperidinecarboxamide](/img/structure/B4842484.png)
N-cycloheptyl-1-(3-fluorobenzoyl)-4-piperidinecarboxamide
Overview
Description
N-cycloheptyl-1-(3-fluorobenzoyl)-4-piperidinecarboxamide, commonly known as CPP-115, is a potent and selective inhibitor of the enzyme gamma-aminobutyric acid (GABA) aminotransferase (GABA-AT). GABA-AT is responsible for the breakdown of GABA, a neurotransmitter that plays a crucial role in regulating brain activity. By inhibiting GABA-AT, CPP-115 increases GABA levels in the brain, leading to anxiolytic and anticonvulsant effects.
Mechanism of Action
CPP-115 exerts its pharmacological effects by inhibiting N-cycloheptyl-1-(3-fluorobenzoyl)-4-piperidinecarboxamide-AT, the enzyme responsible for the breakdown of this compound. By inhibiting this compound-AT, CPP-115 increases this compound levels in the brain, leading to anxiolytic and anticonvulsant effects. This compound is the main inhibitory neurotransmitter in the brain and plays a crucial role in regulating brain activity. By increasing this compound levels, CPP-115 enhances the inhibitory tone in the brain, leading to a reduction in neuronal excitability.
Biochemical and Physiological Effects:
CPP-115 has been shown to increase this compound levels in the brain, leading to anxiolytic and anticonvulsant effects. In preclinical studies, CPP-115 has been shown to increase the threshold for seizure induction and reduce the severity and duration of seizures. CPP-115 has also been shown to reduce anxiety-like behavior in animal models of anxiety. In addition, CPP-115 has been investigated for its potential to reduce cocaine and alcohol intake in animal models of addiction.
Advantages and Limitations for Lab Experiments
CPP-115 is a potent and selective inhibitor of N-cycloheptyl-1-(3-fluorobenzoyl)-4-piperidinecarboxamide-AT, making it a valuable tool for studying the role of this compound in various neurological disorders. However, CPP-115 has limited solubility in water, which can make it difficult to use in certain experimental settings. In addition, CPP-115 has a relatively short half-life, which can limit its duration of action in vivo.
Future Directions
For research on CPP-115 include investigating its potential for the treatment of other neurological disorders such as depression, schizophrenia, and neuropathic pain. In addition, further studies are needed to elucidate the molecular mechanisms underlying the pharmacological effects of CPP-115. Finally, the development of more potent and selective inhibitors of N-cycloheptyl-1-(3-fluorobenzoyl)-4-piperidinecarboxamide-AT may lead to the discovery of new therapeutics for the treatment of neurological disorders.
Scientific Research Applications
CPP-115 has been extensively studied for its potential therapeutic applications in the treatment of various neurological disorders such as epilepsy, anxiety, and addiction. In preclinical studies, CPP-115 has been shown to possess potent anticonvulsant and anxiolytic effects, with a favorable safety profile. CPP-115 has also been investigated for its potential to reduce cocaine and alcohol intake in animal models of addiction.
properties
IUPAC Name |
N-cycloheptyl-1-(3-fluorobenzoyl)piperidine-4-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H27FN2O2/c21-17-7-5-6-16(14-17)20(25)23-12-10-15(11-13-23)19(24)22-18-8-3-1-2-4-9-18/h5-7,14-15,18H,1-4,8-13H2,(H,22,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DEIXMMUQVNWTRN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCC(CC1)NC(=O)C2CCN(CC2)C(=O)C3=CC(=CC=C3)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H27FN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.